Cas no 1806041-84-8 (4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine)

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine is a halogenated nitropyridine derivative with a reactive chloromethyl group and a difluoromethyl substituent, making it a versatile intermediate in organic synthesis. Its structural features enable selective functionalization, particularly in the development of agrochemicals and pharmaceuticals. The presence of both chloro and nitropyridine moieties enhances its reactivity in nucleophilic substitution and cross-coupling reactions. The difluoromethyl group contributes to metabolic stability, which is valuable in bioactive compound design. This compound is particularly useful for constructing complex heterocyclic frameworks due to its multifunctional reactivity. Careful handling is advised due to its potential sensitivity to moisture and thermal decomposition.
4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine structure
1806041-84-8 structure
Product Name:4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine
CAS No:1806041-84-8
MF:C7H4Cl2F2N2O2
MW:257.021666526794
CID:4869271
Update Time:2025-06-14

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine
    • Inchi: 1S/C7H4Cl2F2N2O2/c8-1-3-5(7(10)11)6(9)4(2-12-3)13(14)15/h2,7H,1H2
    • InChI Key: CFFMLBOBMXIWFB-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=C(CCl)C=1C(F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 240
  • XLogP3: 2.4
  • Topological Polar Surface Area: 58.7

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029050452-1g
4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine
1806041-84-8 97%
1g
$1,549.60 2022-04-01

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine Related Literature

Additional information on 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine

Comprehensive Overview of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine (CAS No. 1806041-84-8)

4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine (CAS No. 1806041-84-8) is a highly specialized chemical compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This nitropyridine derivative is characterized by its unique molecular structure, which includes chloro, chloromethyl, difluoromethyl, and nitro functional groups. These features make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The compound's CAS number 1806041-84-8 is a critical identifier for researchers and manufacturers seeking precise chemical data. Its IUPAC name, 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine, reflects its complex structure and functional diversity. Recent studies highlight its potential applications in developing novel crop protection agents, owing to its ability to interact with specific biological targets. This aligns with the growing global demand for sustainable agricultural solutions, a topic frequently searched in AI-driven research platforms.

In the pharmaceutical sector, 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine is explored for its role in synthesizing heterocyclic drug candidates. Its nitro and halogen substituents are particularly valuable for modulating pharmacokinetic properties, a key focus area in modern drug discovery. Searches related to "nitropyridine derivatives in medicine" have surged, reflecting industry interest in such scaffolds.

From a synthetic chemistry perspective, this compound exemplifies the strategic use of halogenation and fluorination techniques—topics trending in green chemistry forums. The difluoromethyl group's introduction is noteworthy, as fluorinated compounds are increasingly sought after for their enhanced stability and bioavailability. Laboratories optimizing selective fluorination methods often reference this compound's structural features.

Analytical characterization of CAS 1806041-84-8 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, with data frequently requested in chemical database queries. Its purity profiles are crucial for reproducibility in research, a recurring theme in academic discussions about synthetic standards.

Environmental and handling considerations for this compound follow standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, its chlorinated pyridine structure warrants proper ventilation—a detail often queried in safety data sheet searches. This aligns with broader industry movements toward responsible chemical management.

The commercial availability of 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine through specialty chemical suppliers has expanded, driven by its utility in high-value synthesis. Procurement discussions frequently mention batch consistency and scalability—key concerns for industrial applications. These aspects are increasingly addressed in supply chain optimization webinars and publications.

Emerging research directions include exploring this compound's potential in electronic materials, particularly as a building block for nitrogen-containing conductive polymers. Such applications resonate with searches about "functionalized pyridines in material science," reflecting cross-disciplinary interest.

In summary, 4-Chloro-2-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine (CAS No. 1806041-84-8) represents a versatile chemical entity with multifaceted applications. Its relevance to agricultural innovation, pharmaceutical development, and advanced materials ensures continued scientific and commercial interest, making it a compound worthy of detailed study in contemporary chemical research.

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